Cas no 347840-11-3 (3-Chloro-2,4,6-trideuteroaniline)

• Product Name: 3-Chloro-2,4,6-trideuteroaniline
• CAS No: 347840-11-3
• MF: C₆H₆ClN
• MW: 130.590025424957
• CID: 302689
• PubChem ID: 59868987
• Update Time: 2025-04-19

3-Chloro-2,4,6-trideuteroaniline Chemical and Physical Properties

Names and Identifiers

• Benzen-2,4,6-d3-amine,3-chloro-
• 3-Chloro-2,4,6-trideuteroaniline
• 3-CHLOROANILINE-D3
• D99581
• 3-CHLOROANILINE-2,4,6-D3
• 347840-11-3
• SCHEMBL8787994
• 3-Chloro-2,4,6-trideuterioaniline

• Inchi： 1S/C6H6ClN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2/i2D,3D,4D
• InChI Key： PNPCRKVUWYDDST-NRUYWUNFSA-N
• SMILES： ClC1=C([2H])C=C([2H])C(=C1[2H])N

Computed Properties

• Exact Mass: 130.038
• Monoisotopic Mass: 130.038
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines